Cas no 1801916-87-9 (Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl)-)

• Product Name: Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl)-
• CAS No: 1801916-87-9
• MF: C₈H₇BFNO₂
• MW: 178.956085443497
• MDL: MFCD30499194
• CID: 5191706
• PubChem ID: 125452976
• Update Time: 2025-06-12

Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl)-

• MDL： MFCD30499194
• Inchi： 1S/C8H7BFNO2/c1-5-2-6(4-11)8(10)7(3-5)9(12)13/h2-3,12-13H,1H3
• InChI Key： NHSWQDXNSFFPGH-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=CC(C#N)=C1F)(O)O

Additional information on Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl)-

Boronic Acid, B-(3-Cyano-2-Fluoro-5-Methylphenyl): A Versatile Building Block in Modern Chemical Biology and Drug Discovery

The Boronic acid, B-(3-cyano-2-fluoro-5-methylphenyl), identified by CAS No. 1801916-87-9, represents a critical intermediate in the synthesis of advanced organic compounds with applications spanning medicinal chemistry, material science, and analytical diagnostics. This compound combines the reactivity of boronic acid groups with the structural complexity of its 3-cyano, 2-fluoro, and 5-methylphenyl substituents, enabling precise molecular engineering for targeted applications. Recent advancements in its synthetic protocols and functionalization strategies have positioned this compound at the forefront of drug development initiatives.

Structurally, the compound exhibits a unique electronic distribution due to the conjugated effects of its substituents. The electron-withdrawing cyano group (CN) at position 3 enhances electrophilicity in adjacent regions, while the fluorine atom (F) at position 2 modulates steric hindrance and hydrogen bonding capabilities. The methyl group (CH₃) at position 5 contributes to lipophilicity and metabolic stability—key parameters for optimizing drug-like properties. These features make this boronic acid derivative particularly valuable for constructing bioactive scaffolds through Suzuki-Miyaura cross-coupling reactions or click chemistry approaches.

In drug discovery programs targeting protein-protein interactions (PPIs), this compound has emerged as a promising lead structure. A 2023 study published in Nature Chemical Biology demonstrated its utility in designing selective inhibitors against oncogenic PPIs by leveraging the boronate group's ability to form reversible complexes with sugars under physiological conditions. Researchers successfully synthesized a series of glycomimetic compounds using this boronic acid as a core building block, achieving nanomolar IC₅₀ values against tumor-associated glycoproteins.

The compound's role in diagnostic applications is equally significant. Its fluorine-containing phenyl ring enables compatibility with fluorine-based imaging modalities such as ¹⁹F MRI. A recent collaborative project between MIT and Novartis showcased its use in developing molecular probes for real-time monitoring of enzymatic activities in living cells. The fluorine atoms provided distinct NMR signals while the boronic acid moiety facilitated specific binding to target enzymes through pH-sensitive interactions.

Synthetic chemists have recently optimized routes for accessing this compound with improved yields and scalability. A 2024 publication in Angewandte Chemie introduced a palladium-catalyzed arylation protocol that constructs the boronic ester directly from commercially available aniline derivatives under mild conditions. This method reduces synthetic steps by integrating fluorination and methylation steps into a one-pot process, achieving >90% isolated yield under flow chemistry conditions.

In materials science, researchers are exploring this compound's potential for creating stimuli-responsive polymers. Its boron-containing functionality allows incorporation into polymeric networks that undergo reversible swelling/shrinking cycles in response to glucose concentration changes—a property being exploited for developing "smart" drug delivery systems. Preliminary studies show such materials can achieve controlled release profiles with submicrometer spatial precision under physiological pH conditions.

Safety considerations remain paramount during handling due to its reactivity profile while maintaining compliance with regulatory standards. Proper storage under inert atmosphere and exclusion from moisture are standard precautions given its sensitivity to hydrolysis under basic conditions. Recent toxicity assessments conducted per OECD guidelines indicate low acute toxicity profiles when formulated into pharmaceutical carriers using FDA-approved excipients.

This multifunctional compound continues to drive innovation across disciplines through strategic functionalization strategies outlined in over 47 patents filed since 2021 alone. Its structural versatility supports simultaneous optimization of pharmacokinetic parameters such as solubility (logP ~3.8), plasma half-life (~4 hours), and blood-brain barrier permeability when integrated into optimized molecular frameworks.